[4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-yl](2,4-dichlorophenyl)methanone

Specification

• Molecular Formula: C17H14Cl2N4O4S
• Molecular Weight: 441.3 g/mol
• IUPAC Name: [4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]-(2,4-dichlorophenyl)methanone
• Standard InChI: InChI=1S/C17H14Cl2N4O4S/c18-11-4-5-12(13(19)10-11)17(24)22-6-8-23(9-7-22)28(25,26)15-3-1-2-14-16(15)21-27-20-14/h1-5,10H,6-9H2
• Standard InChI Key: RFIQBDULTDRMFU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=C(C=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=CC4=NON=C43

Introduction

Synthesis and Reactivity

The synthesis of such compounds typically involves multiple steps, including the formation of the benzoxadiazole and piperazine moieties, followed by the introduction of the sulfonyl and dichlorophenyl groups. The reactivity of these compounds is influenced by their functional groups:

• Benzoxadiazole Ring: Participates in electrophilic aromatic substitution reactions.

• Sulfonyl Group: Enhances electrophilicity.

• Piperazine Moiety: Engages in nucleophilic attacks.

Biological Activities

While specific biological activities of 4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone are not detailed, compounds with similar structures have shown potential in medicinal applications:

• Anti-cancer Properties: Benzoxadiazole-containing compounds have been studied for their ability to induce apoptosis and inhibit tumor cell proliferation.

• Neuropharmacological Applications: The piperazine moiety may enhance central nervous system penetration.

Data Table: Comparison of Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone	C19H17N5O4S	411.43	Potential medicinal applications
1-[4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]-3-methylbut-2-en-1-one	C15H18N4O4S	350.39	Not specified
1-[4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone	C18H17ClN4O5S	436.9	Potential anti-cancer properties

Future Research Directions

• Synthesis Optimization: Developing efficient synthesis methods to produce the compound in high yields.

• Biological Evaluation: Conducting thorough biological activity assessments to identify potential therapeutic applications.

• Structural Modifications: Exploring modifications to enhance efficacy and specificity for target biological interactions.